7-(4-methoxyphenyl)-3-(4-nitrophenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one

• IUPAC Name: 7-(4-methoxyphenyl)-3-(4-nitrophenyl)-1,8a-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• InChI: InChI=1S/C18H15N5O4/c1-27-15-8-6-13(7-9-15)21-10-11-22-16(19-20-17(22)18(21)24)12-2-4-14(5-3-12)23(25)26/h2-11,17,20H,1H3
• InChI Key: UNHJPYQXDROKEY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C=CN3C(C2=O)NN=C3C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C18H15N5O4
• Molecular Weight: 365.3 g/mol

Description

7-(4-methoxyphenyl)-3-(4-nitrophenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Scientific Research Applications

Synthesis and Biological Evaluation

A study by Reddy et al. (2013) involved the synthesis of novel bis[1,2,4]triazolo[3,4-b][1,3,4]oxadiazoles, which were evaluated for their antibacterial activity against both Gram-positive and Gram-negative bacteria. The presence of 4-nitrophenyl on the triazole moiety exhibited potent inhibitory activity, highlighting the potential of these molecules for further development as antimicrobial agents Reddy et al., 2013.

Versatile Scaffold for Drug Design

Falsini et al. (2017) identified the 1,2,4-triazolo[4,3-a]pyrazin-3-one as a new versatile scaffold for developing adenosine human receptor antagonists. This research underscores the compound's utility in the design of potent molecules targeting neurological conditions, with some derivatives demonstrating the ability to counteract neurotoxicity in Parkinson's disease models Falsini et al., 2017.

Synthetic Methodology and Intermediate Applications

Zhang et al. (2019) presented a rapid synthetic method for 8-(2-fluoro-4-nitrophenoxy)-[1,2,4] triazolo [4,3-a] pyrazine, an important intermediate in many biologically active compounds. The optimized synthesis pathway offers a high total yield, demonstrating the compound's significance in the synthesis of biologically relevant molecules Zhang et al., 2019.